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Get Quote

Chemical Data for 2-Hexenedinitrile (Isomer Mix)

The following table summarizes the basic properties found for 2-hexenedinitrile and its (Z)-isomer. Please

note that some values are estimates and may apply to different isomeric forms [1] [2].

Property Value Notes / Isomer

CAS Number 2141-58-4 (2Z)-2-Hexenedinitrile [1]

13042-02-9 Unspecified isomer [2]

Molecular Formula C₆H₆N₂ [1] [2]

Molecular Weight 106.12 - 106.13 g/mol [1] [2]

Appearance Colourless liquid with a pungent odour [1] (2Z)-2-Hexenedinitrile

Density 1.0620 (at ~20°C) [1] (2Z)-2-Hexenedinitrile

1.0680 (estimate) [2] Unspecified isomer

Refractive Index 1.4665 [1] (2Z)-2-Hexenedinitrile
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Property Value Notes / Isomer

Melting Point -24.15°C [1] (2Z)-2-Hexenedinitrile

74 °C (from ethanol) [2] Unspecified isomer

Boiling Point 189.03°C (rough estimate) [1] [2]

Safety and Handling Information

The available safety data is limited. One safety data sheet for a related compound, (Z)-hex-2-enedinitrile,

classifies it with warning statements and cites hazards including acute toxicity (oral, dermal, inhalation), skin

irritation, eye irritation, and specific target organ toxicity (respiratory system) [1]. For the trans-3-

hexenedinitrile isomer, personal protective equipment including a dust mask type N95 (US), eyeshields, and

gloves is recommended [3].

Experimental Context & Synthesis

2-Hexenedinitrile is primarily used as a chemical intermediate in synthesizing pharmaceuticals,

agrochemicals, and other specialty chemicals [1]. A key application and source of stability information

comes from its role in the synthesis of hexamethylene diamine, a nylon-6,6 precursor [1].

The compound can be formed through several catalytic processes:

Catalytic Dimerization of Acrylonitrile: This is a common route, catalyzed by various systems
including ruthenium complexes with carboxylic acids [1] and phosphinites [1]. These reactions

produce a mixture of isomers, primarily cis- and trans-1,4-dicyanobut-1-ene (DCB) and 2,4-
dicyanobut-1-ene (MGN) [1].

From Butadiene: A multi-stage process involving catalytic epoxidation, hydrocyanation, and
dehydration can also produce a mixture of cis/trans-1,4-dicyanobutene isomers [1].
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Here are answers to potential questions based on the available data, with guidance where information is

lacking.

What are the stability concerns for 2-hexenedinitrile?

While explicit stability data (e.g., shelf life, decomposition products) is not provided in the search results, its

high reactivity as a chemical intermediate suggests it should not be considered a highly stable compound.

Inference from Reactivity: Its conjugated structure and two nitrile groups make it reactive in various
chemical transformations [1]. This inherent reactivity could lead to degradation over time, especially if

exposed to incompatible conditions.
Action: Assume the compound has limited shelf life. Conduct small-scale stability tests under your

proposed storage conditions before long-term storage.

What are the correct storage conditions?

The search results do not specify storage temperatures for 2-hexenedinitrile [1] [2].

Recommended Protocol: For reactive, unsaturated nitriles, standard practice is to store under an

inert atmosphere (e.g., nitrogen or argon) at low temperatures (e.g., 2-8°C or below 0°C for long-term
storage) to minimize polymerization and oxidation.

Safety Storage: Store in a cool, well-ventilated area, away from heat and ignition sources. Keep the
container tightly closed.

Our reaction yield with 2-hexenedinitrile is low. What could be
the issue?

The issue could lie in the purity of the starting material or the presence of isomers.

Purity and Isomers: The catalytic dimerization of acrylonitrile produces a mixture of isomers
(cis/trans-DCB-1, DCB-2, MGN) [1]. Different catalysts and conditions affect this ratio [1]. The

reactivity and physical properties of these isomers can differ.
Troubleshooting Steps:

Analyze Purity: Check the isomeric composition and purity of your starting material using
analytical methods (e.g., GC-MS, HPLC).
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Control Atmosphere: Ensure that your experimental setup excludes moisture and oxygen,

which could cause side reactions.

Suggested Workflow for Handling 2-Hexenedinitrile

The diagram below outlines a logical approach to working with this compound, given the information gaps.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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